Cas no 495-85-2 (Methylsticin)

• Product Name: Methylsticin
• CAS No: 495-85-2
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• MDL: MFCD21364778
• CID: 37776
• PubChem ID: 329768904
• Update Time: 2025-04-18

Methylsticin Chemical and Physical Properties

Names and Identifiers

• (+)-Methysticin
• (R)-5,6-Dihydro-4-methoxy-6-(3,4-(methylenedioxy)styryl)-2H-pyran-2-one
• Kavatin
• (2R)-2-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one
• Methysticin
• METHYSTICIN(P) PrintBack
• R-(+)-Methysticin
• (+-)-Methysticin
• (E)-6-[2-(benzo[d][1,3]dioxol-5-yl)vinyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• (E)-6-[2-(benzo[d][1,3]dioxol-5-yl)vinyl]-4-methoxy-5,6-dihydropyran-2-one
• (R-(E))-6-(2-(1,3-Benzodioxol-5-yl)ethenyl)-5,6-dihydro-4-methoxy-2H-pyran-2-one
• 6-(2-benzo[1,3]dioxol-5-yl-vinyl)-4-methoxy-5,6-dihydro-pyran-2-one
• Kavahin
• (R)-6-[(E)-2-(1,3-Benzodioxol-5-yl)ethenyl]-5,6-dihydro-4-methoxy-2H-pyran-2-one
• d-Methysticin
• Methylsticin
• M832AIJ6HX
• GTEXBOVBADJOQH-FWEMWIAWSA-N
• 4-Methoxy-6-(beta-(3',4'-methylenedioxyphenyl)vinyl)-5,6-dihydro-alpha-pyrone
• 5-Hydroxy-3-methoxy-7-(3,4-(methylenedioxy)phenyl)-2,6-heptadienoic acid gamma-lactone
• (R-(E))-6-(2-(1,3-Benzodioxol-
• Q3333720
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(3,4-(methylenedioxy)styryl)-, (R)-
• 5-19-10-00456 (Beilstein Handbook Reference)
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(3,4-(methylenedioxy)styryl)-, (R)- (VAN)
• NCGC00258455-01
• (6R)-6-(2-Benzo[1,3]Dioxol-5-ylethenyl)-4-Methoxy-5,6-Dihydropyran-2-one
• AKOS030573530
• (2R)-2-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]-4-methoxy-2,3-dihydropyran-6-one
• 495-85-2
• 6-(3',4'-METHYLENEDIOXYSTYRYL)-4-METHOXY-5,6-DIHYDRO-2H-PYRAN-2-ONE
• 2H-Pyran-2-one,6-[(1E)-2-(1,3-benzodioxol-5-yl)ethenyl]-5,6-dihydro-4-methoxy-, (6R)-
• METHYSTICIN [MI]
• CHEMBL579224
• 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethenyl)-5,6-dihydro-4-methoxy-, (R-(E))-
• A827756
• Ethyl 2-(isobutoxycarbonylamino)acetate
• DTXCID3013674
• (R,E)-6-(2-(benzo[d][1,3]dioxol-5-yl)vinyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
• 2H-Pyran-2-one,3-benzodioxol-5-yl)ethenyl]-5,6-dihydro-4-methoxy-, [R-(E)]-
• UNII-M832AIJ6HX
• CHEBI:6895
• AC-34499
• R-(+)-Methysticin, analytical standard
• 2H-Pyran-2-one,6-dihydro-4-methoxy-6-[3,4-(methylenedioxy)styryl]-, (+)-
• Tox21_200901
• NSC112158
• C09952
• NCGC00091903-02
• SCHEMBL1393508
• BRN 0091701
• DTXSID5033674
• (6R)-6-((1E)-2-(1,3-BENZODIOXOL-5-YL)ETHENYL)-5,6-DIHYDRO-4-METHOXY-2H-PYRAN-2-ONE
• 2H-Pyran-2-one,6-dihydro-4-methoxy-6-[3,4-(methylenedioxy)styryl]-, (R)-
• NSC 112158
• (6R)-6-[(E)-2-(1,3-benzodioxol-5-yl)vinyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• NCGC00091903-01
• CCRIS 9370
• NSC-112158
• CAS-495-85-2
• SCHEMBL15678379
• CHEBI:174607
• 2-[(Z)-2-(1,3-benzodioxol-5-yl)ethenyl]-4-methoxy-2,3-dihydropyran-6-one
• (R)-Methysticin
• [R]-Methysticin
• 20697-20-5
• DA-75502
• DA-55436

• MDL： MFCD21364778
• Inchi： 1S/C15H14O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h2-6,8,11H,7,9H2,1H3/b4-2+/t11-/m0/s1
• InChI Key： GTEXBOVBADJOQH-FWEMWIAWSA-N
• SMILES： O1C(C=C(C[C@@H]1/C=C/C1=CC=C2C(=C1)OCO2)OC)=O
• BRN： 0091701

Computed Properties

• Exact Mass: 274.08400
• Monoisotopic Mass: 274.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.27
• XLogP3: 2.4
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: White powder
• Density: 1.1827 (rough estimate)
• Melting Point: 132-134°
• Boiling Point: 337.26°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.6000 (estimate)
• PSA: 53.99000
• LogP: 2.27430
• Optical Activity: [α]/D 118±2°, c = 0.1 in dichloromethane
• Vapor Pressure: Not available

Methylsticin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones Kavalactones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Kavalactones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous